Cas no 19336-96-0 (2-[(2-methoxyphenyl)carbamoyl]benzoic Acid)

2-[(2-Methoxyphenyl)carbamoyl]benzoic Acid is a benzoic acid derivative featuring a carbamoyl linkage to a 2-methoxyphenyl group. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, which combines a carboxylic acid moiety with an aromatic carboxamide group. The presence of these functional groups allows for versatile reactivity, making it a useful intermediate in the preparation of more complex molecules, such as potential drug candidates or specialty chemicals. Its well-defined molecular structure ensures consistent performance in synthetic applications, while the methoxy substitution may influence solubility and electronic properties. Suitable for controlled reactions requiring precise functional group compatibility.

2-[(2-methoxyphenyl)carbamoyl]benzoic Acid structure

19336-96-0 structure

Product Name:2-[(2-methoxyphenyl)carbamoyl]benzoic Acid

CAS No:19336-96-0

MF:C₁₅H₁₃NO₄

MW:271.268024206162

CID:1386148

PubChem ID:762850

Update Time:2025-11-06

2-[(2-methoxyphenyl)carbamoyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-[(2-Methoxyphenyl)carbamoyl]benzoic acid
- N-(o-methoxyphenyl)phthalamic acid
- Oprea1_406186
- Oprea1_380195
- N-(2-methoxyphenyl)phthalamic acid
- SureCN6802094
- AC1LFZRY
- N-(2-methoxy-phenyl)-phthalamic acid
- CBDivE_006575
- CBDivE_001278
- N-(2-methoxyphenyl)phthalamate
- Phthalsaeure-mono-o-anisidid
- N-(2'-methoxyphenyl)phthalamic acid
- CTK0A1317
- N-(2-Methoxy-phenyl)-phthalamidsaeure
- 2'-METHOXYPHTHALANILIC ACID
- HMS1674G12
- SR-01000391564
- STK257776
- HMS3362H01
- SMR000273458
- SCHEMBL6802094
- CS-0336641
- CHEMBL1319707
- HMS2637M08
- 2-((2-Methoxyphenyl)carbamoyl)benzoic acid
- MLS000713977
- DTXSID20354072
- SR-01000391564-1
- N-(2-methoxyphenyl) phthalamic
- 19336-96-0
- AKOS000735418
- 2-((2-Methoxyphenyl)carbamoyl)benzoicacid
- 2-(2-MethoxyphenylcarbaMoyl)benzoic acid, 97%
- 2-[(2-methoxyphenyl)carbamoyl]benzoic Acid
- MDL： MFCD00029947
- Inchi： 1S/C15H13NO4/c1-20-13-9-5-4-8-12(13)16-14(17)10-6-2-3-7-11(10)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
- InChI Key： JNINWXJHBOKKCT-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1NC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

Exact Mass: 271.08449
Monoisotopic Mass: 271.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 75.6Å²

Experimental Properties

PSA: 75.63

2-[(2-methoxyphenyl)carbamoyl]benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019097627-1g	2-((2-Methoxyphenyl)carbamoyl)benzoic acid	19336-96-0	95%	1g	$656.50	2023-09-02
Crysdot LLC	CD12100669-1g	2-((2-Methoxyphenyl)carbamoyl)benzoic acid	19336-96-0	95+%	1g	$650	2024-07-24

2-[(2-methoxyphenyl)carbamoyl]benzoic Acid Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on 2-[(2-methoxyphenyl)carbamoyl]benzoic Acid

Recent Advances in the Study of 2-[(2-Methoxyphenyl)carbamoyl]benzoic Acid (CAS: 19336-96-0)

The compound 2-[(2-methoxyphenyl)carbamoyl]benzoic acid (CAS: 19336-96-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-[(2-methoxyphenyl)carbamoyl]benzoic acid as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. Its structural motif, featuring a benzoic acid core linked to a methoxyphenyl carbamoyl group, has been shown to interact with specific biological targets, including cyclooxygenase (COX) enzymes, which are pivotal in inflammatory pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this compound, providing insights into its potential as a COX-2 selective inhibitor.

In addition to its anti-inflammatory properties, 2-[(2-methoxyphenyl)carbamoyl]benzoic acid has been investigated for its potential in oncology. Preliminary in vitro studies have demonstrated its ability to modulate apoptosis-related pathways in certain cancer cell lines, suggesting a possible role in targeted cancer therapies. These findings are supported by recent publications in high-impact journals, which have explored the compound's pharmacokinetics and toxicity profiles in preclinical models.

The synthesis of 2-[(2-methoxyphenyl)carbamoyl]benzoic acid has also seen advancements, with researchers developing more efficient and environmentally friendly protocols. Green chemistry approaches, such as microwave-assisted synthesis and the use of biodegradable catalysts, have been employed to improve yield and reduce waste. These methodological innovations not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the potential applications of 2-[(2-methoxyphenyl)carbamoyl]benzoic acid extend beyond its current uses. Ongoing research is exploring its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier and interact with neuronal receptors is of particular interest. Furthermore, its derivatives are being evaluated for their antimicrobial properties, offering a promising avenue for addressing antibiotic resistance.

In conclusion, the compound 2-[(2-methoxyphenyl)carbamoyl]benzoic acid (CAS: 19336-96-0) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities and the continuous refinement of its synthesis methods underscore its potential to contribute to the development of next-generation therapeutics. Future research will likely focus on optimizing its pharmacological properties and expanding its therapeutic indications, paving the way for clinical translation.